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Compound of Interest

Compound Name: 3,5-dimethylbenzenesulfonic Acid

Cat. No.: B102892

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for 3,5-
dimethylbenzenesulfonic acid (CAS No. 18023-22-8). It is intended to supplement, not
replace, institutional safety protocols and Material Safety Data Sheets (MSDS).

Chemical and Physical Properties

3,5-Dimethylbenzenesulfonic acid is an aromatic sulfonic acid.[1] Sulfonic acids are known
for their strong acidity.[1] The properties of this compound are summarized below. Data for the
specific 3,5-isomer is limited, and therefore, data for related isomers or the general class of
sulfonic acids are included for reference.
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Property Value Source
Molecular Formula CsH1003S [2][3]
Molecular Weight 186.23 g/mol [2][3]

White to light yellow/red
Appearance ChemBK
powder or crystals

Density 1.286 g/cm? (estimate) [2]
~ -2 to -6 (general for sulfonic

pKa : [1]
acids)

Flash Point No information available

Permissible Exposure Limits

Not established [2][4]
(PEL, TLV)

Hazard Identification and Safety Precautions

3,5-Dimethylbenzenesulfonic acid is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, and causes serious eye irritation.[3] It may also cause
respiratory irritation.[3]

Personal Protective Equipment (PPE)

Adequate PPE is mandatory when handling this compound. The following diagram outlines the
recommended PPE.
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Required Personal Protective Equipment

Respiratory Protection ( Use Fume Hood or wear NIOSH-approved respirator for dust/aerosols)

A

Body Protection
Hand Protection +

( Nitrile or other chemically resistant gloves )
Eye Protection

\
ANSI-approved Safety Goggles or Face Shield )
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Active Metals
(e.g., Na, K, Zn)

Generates flammable Hz gas

Bases
(e.g., NaOH, Amines)

3,5-Dimethylbenzenesulfonic
Acid

Carbonates & Bicarbonates
(e.g., NaHCOs)

Potential for vigorous reactior

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)
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Evacuate immediate area
and ensure ventilation

Wear appropriate PPE

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

l

For small spills, cautiously
neutralize with sodium bicarbonate
or other suitable base

l

Sweep or shovel into a
suitable, labeled container
for disposal

Dispose of waste according to
institutional and local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 3,5-
Dimethylbenzenesulfonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102892#handling-and-safety-precautions-for-3-5-
dimethylbenzenesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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